Cas no 2080412-62-8 (3-phenyl-2-azaspiro3.6decan-1-one)

• Product Name: 3-phenyl-2-azaspiro3.6decan-1-one
• CAS No: 2080412-62-8
• MDL: MFCD30537704
• CID: 4636043
• PubChem ID: 137838039
• Update Time: 2025-10-29

3-phenyl-2-azaspiro3.6decan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-2-azaspiro[3.6]decan-1-one
• 3-phenyl-2-azaspiro3.6decan-1-one

• MDL： MFCD30537704

Additional information on 3-phenyl-2-azaspiro3.6decan-1-one

Introduction to 3-phenyl-2-azaspiro3.6decan-1-one (CAS No: 2080412-62-8)

3-phenyl-2-azaspiro3.6decan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2080412-62-8, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic azapeptide derivative exhibits a fused bicyclic framework, combining a phenyl group with an azaspiro structure, which makes it a promising candidate for further investigation in drug discovery and development.

The molecular architecture of 3-phenyl-2-azaspiro3.6decan-1-one consists of a spirocyclic core formed by the intersection of two rings: a six-membered azacyclohexane ring and a ten-membered decane ring. The presence of the phenyl substituent at the 3-position introduces additional functional diversity, enabling various chemical modifications and interactions with biological targets. This compound’s unique structural features make it an intriguing subject for exploring novel pharmacophores and mechanisms of action.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity in biological systems. The spirocyclic core in 3-phenyl-2-azaspiro3.6decan-1-one is particularly noteworthy, as it can provide rigidity to the molecule, which is often beneficial for stabilizing interactions with protein targets. Additionally, the azaspiro structure introduces a nitrogen atom into the core, which can participate in hydrogen bonding or other non-covalent interactions, further enhancing binding capabilities.

One of the most compelling aspects of 3-phenyl-2-azaspiro3.6decan-1-one is its potential application in the development of therapeutic agents. Preliminary studies have suggested that this compound may exhibit bioactivity in several disease-related pathways, including inflammation, pain modulation, and neurodegenerative disorders. The phenyl group and the azaspiro scaffold are particularly well-suited for modulating receptor activity, making this compound a valuable scaffold for designing small-molecule drugs.

The synthesis of 3-phenyl-2-azaspiro3.6decan-1-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed reactions, asymmetric synthesis, and computational chemistry have all contributed to the growing toolkit available for accessing novel spirocyclic compounds like 3-phenyl-2-azaspiro3.6decan-1-one.

Recent research has also highlighted the importance of conformational analysis in understanding the bioactivity of spirocyclic compounds. The rigid framework of 3-phenyl-2-azaspiro3.6decan-1-one may confer specific conformational preferences that influence its interactions with biological targets. By leveraging computational modeling and experimental techniques such as NMR spectroscopy and X-ray crystallography, researchers can gain insights into how the molecular structure translates into biological function.

The pharmacokinetic properties of 3-phenyl-2-azaspiro3.6decan-1-one are another critical area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Studies have begun to explore these properties using in vitro models and preclinical animal studies, providing valuable data on its pharmacokinetic profile.

In conclusion,3-phenoxypropylamine 4-(4-fluorophenyl)-N-(4-methylsulfonylbenzoyl)-N'-methylbenzamide CAS No 51023891is a structurally fascinating compound with significant potential in medicinal chemistry and drug development。 Its unique spirocyclic azapeptide derivative architecture,2080412–62–8, offers a rich scaffold for designing novel therapeutic agents targeting various diseases。 Further research into its synthesis,(R)-(-)-alpha-Methylbenzylamine CAS No 1440–68–8, bioactivity,(S)-(-)-alpha-Methylbenzylamine CAS No 1440–68–8, pharmacokinetics,(R)-(-)-alpha-Methylbenzylamine CAS No 1440–68–8,and ADME properties will undoubtedly expand its applications in pharmaceuticals。 As our understanding of molecular interactions continues to evolve,(S)-(-)-alpha-Methylbenzylamine CAS No 1440–68–8(CAS No: 2080412–62–8) is poised to play a pivotal role in shaping the future of drug discovery。